![molecular formula C16H21N3O5S B6556134 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 1040664-60-5](/img/structure/B6556134.png)
8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step reaction sequences. For instance, spirotetramat was obtained in an overall yield of 20.4% by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation . Another related compound, “1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione”, was synthesized in a three-step process with an overall yield of 60% .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds include catalytic hydrogenation, oxidation, Bucherer–Bergs reaction, hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation .Mechanism of Action
Target of Action
The primary target of 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4It’s structurally related to spirotetramat , a second-generation insecticide developed by Bayer CropScience . Spirotetramat is known for its unique two-way internal absorption and transport properties, enabling it to be transported to any part of the plant .
Mode of Action
The exact mode of action of 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4Considering its structural similarity to spirotetramat , it might share similar properties. Spirotetramat can effectively prevent egg hatching and larval development of pests on roots and leaves .
Biochemical Pathways
The specific biochemical pathways affected by 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4Related compounds like spirotetramat affect the biochemical pathways involved in pest development and reproduction.
Result of Action
The molecular and cellular effects of 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4Spirotetramat, a structurally related compound, exhibits a long-lasting efficacy, and it can effectively control pests for as long as two months .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4It’s worth noting that environmental factors can significantly impact the effectiveness of related compounds like spirotetramat .
properties
IUPAC Name |
8-methylsulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5S/c1-25(22,23)18-9-7-16(8-10-18)14(20)19(15(21)17-16)11-12-24-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H,17,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVRPQOGUVOSDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC2(CC1)C(=O)N(C(=O)N2)CCOC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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